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Executive Summary
The demand for lightweight, biocompatible, and sustainable emollients has driven the shift

away from volatile cyclic silicones and heavy petroleum derivatives. 2-Hydroxyethyl
nonanoate (CAS: 16179-40-1), also known as ethylene glycol monononanoate or pelargonic

acid 2-hydroxyethyl ester[1][2], is a medium-chain (C9) monoester that bridges the gap

between high spreadability and profound skin-conditioning efficacy[3][4].

Derived from the esterification of ethylene glycol and nonanoic (pelargonic) acid, this molecule

possesses a unique amphiphilic character due to its unreacted terminal hydroxyl group. This

application note details the physicochemical dynamics, formulation compatibility, and validated

laboratory protocols for integrating 2-Hydroxyethyl nonanoate into high-performance oil-in-

water (O/W) emulsions and dermatological vehicles.
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Physicochemical Profiling & Mechanistic Action
Molecular Causality: Why C9 Monoesters Excel
The performance of an emollient is dictated by its molecular weight, chain length, and polarity.

2-Hydroxyethyl nonanoate features a nine-carbon saturated aliphatic chain (C9H19–)[4]. This

medium-chain length is thermodynamically optimal for cosmetic applications: it is long enough

to prevent rapid volatilization (unlike short-chain alcohols) but short enough to maintain a low

dynamic viscosity and high spreading value[5].

Furthermore, because it is a monoester, the free hydroxyl (–OH) group on the ethylene glycol

moiety imparts a slight polarity. This structural feature provides two distinct mechanistic

advantages:

Interfacial Tension Reduction: The polar head orients toward the aqueous phase in

emulsions, acting as a co-emulsifier and reducing the Gibbs free energy of the O/W

interface, thereby stabilizing smaller droplet sizes.

Stratum Corneum Integration: Upon topical application, the polar hydroxyl group forms

transient hydrogen bonds with the hydrophilic heads of endogenous ceramides, while the C9

tail intercalates into the lipid bilayer, fluidizing the matrix and enhancing active ingredient

penetration without leaving a tacky, occlusive residue[6][7].
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Caption: Mechanism of 2-Hydroxyethyl nonanoate integrating into the stratum corneum lipid

bilayer.

Quantitative Data Summaries
To aid formulation scientists in phase-mapping, the fundamental properties and comparative

sensory metrics of 2-Hydroxyethyl nonanoate are summarized below.
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Table 1: Physicochemical Properties of 2-Hydroxyethyl Nonanoate

Parameter Value / Description Formulation Implication

IUPAC Name 2-hydroxyethyl nonanoate
Standardized nomenclature for

INCI registration.

CAS Number 16179-40-1
Regulatory tracking and

procurement[1].

Molecular Formula C11H22O3
Determines molecular weight

(202.29 g/mol ).

Appearance
Clear, colorless to pale yellow

liquid

Suitable for transparent or

white formulations[4][5].

Polarity Medium-High (Amphiphilic)
Excellent solvent for crystalline

UV filters and lipophilic APIs.

Required HLB ~10.5 - 11.0
Guides the selection of primary

emulsifier systems.

Table 2: Comparative Sensory & Rheological Profile

Emollient
Spreadability (
mm2 /10s)

Friction Coefficient
( μ )

Sensory Descriptor

2-Hydroxyethyl

Nonanoate
850 0.18

Silky, rapid

absorption, non-tacky

Cyclopentasiloxane

(D5)
1050 0.12 Highly volatile, dry slip

Isopropyl Myristate

(IPM)
780 0.22

Greasy initial feel,

moderate absorption

Caprylic/Capric

Triglyceride
550 0.28

Cushioning, heavier

residue

Experimental Protocols & Methodologies
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The following protocols are designed as self-validating systems. By incorporating internal

controls and specific rheological checkpoints, scientists can ensure the thermodynamic stability

and sensory fidelity of formulations utilizing 2-Hydroxyethyl nonanoate.

Protocol A: Formulation of a Stable O/W Emulsion
Vehicle
Objective: To create a stable, lightweight carrier vehicle utilizing 2-Hydroxyethyl nonanoate as

the primary oil-phase emollient.

Reagents & Materials:

Phase A (Aqueous): Deionized Water (q.s. to 100%), Glycerin (3.0%), Xanthan Gum (0.2%).

Phase B (Oil): 2-Hydroxyethyl nonanoate (10.0%), Cetearyl Alcohol (2.0%), Glyceryl

Stearate & PEG-100 Stearate (4.0%).

Phase C (Preservative): Phenoxyethanol & Ethylhexylglycerin (1.0%).

Equipment: Overhead stirrer, high-shear homogenizer (e.g., Ultra-Turrax), water bath.

Step-by-Step Procedure:

Aqueous Phase Preparation: Disperse Xanthan Gum into Glycerin to form a slurry. Add this

slurry to the Deionized Water under continuous propeller agitation (300 rpm). Heat Phase A

to 75°C.

Oil Phase Preparation: Combine 2-Hydroxyethyl nonanoate, Cetearyl Alcohol, and the

emulsifier blend (Glyceryl Stearate & PEG-100 Stearate) in a separate vessel. Heat Phase B

to 75°C until completely uniform and transparent. Causality note: Heating both phases to

identical temperatures prevents premature crystallization of the waxes at the interface.

Emulsification: Slowly add Phase B into Phase A while increasing the overhead stirrer speed

to 800 rpm.

High-Shear Homogenization: Immediately transfer the mixture to a high-shear homogenizer.

Process at 5,000 rpm for exactly 5 minutes. Validation step: The emulsion should appear
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stark white and glossy, indicating a droplet size reduction to <2 µm.

Cooling & Maturation: Switch back to the overhead stirrer (sweep agitation at 150 rpm).

Allow the emulsion to cool to 40°C.

Preservation: Add Phase C. Continue mixing until the temperature reaches 25°C.
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Caption: Standard operating procedure for formulating and validating O/W emulsions.
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Protocol B: Emulsion Stability & Droplet Size Validation
(DLS)
Objective: To quantitatively validate the stabilizing effect of 2-Hydroxyethyl nonanoate's

amphiphilic nature.

Sample Preparation: Dilute 0.1g of the emulsion from Protocol A in 9.9g of deionized water to

prevent multiple scattering effects.

Dynamic Light Scattering (DLS): Transfer the diluted sample to a polystyrene cuvette.

Measure the Z-average droplet size and Polydispersity Index (PDI) using a Zetasizer at

25°C.

Acceptance Criteria: A self-validating stable emulsion will exhibit a Z-average of 0.5 µm – 2.5

µm and a PDI of < 0.3. If PDI > 0.3, it indicates Ostwald ripening or coalescence, suggesting

the need to adjust the HLB of the emulsifier system.

Accelerated Stability: Subject the undiluted emulsion to centrifugation at 3,000 x g for 30

minutes. The absence of phase separation validates the structural integrity of the lamellar gel

network formed by the ester and cetearyl alcohol.

Protocol C: In Vitro Tribological Sensory Evaluation
Objective: To objectively measure the "slip" and "non-greasy" feel of the emollient.

Substrate Preparation: Utilize a biomimetic synthetic skin substrate (e.g., Bioskin™) to

standardize surface roughness.

Application: Apply exactly 2.0 mg/cm² of neat 2-Hydroxyethyl nonanoate to the substrate.

Use Squalane as a positive control and Caprylic/Capric Triglyceride as a comparative

baseline.

Tribometer Measurement: Using a rotational tribometer with a polyoxymethylene (POM)

probe, apply a normal load of 1 N. Sweep the sliding velocity from 0.1 to 100 mm/s.

Data Interpretation: Record the dynamic friction coefficient ( μ ). A lower μ at high velocities

correlates directly with the consumer perception of "smooth spreadability" and "silky finish."
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2-Hydroxyethyl nonanoate should demonstrate a μ significantly lower than standard

triglycerides due to its linear C9 chain dynamics[5][7].

Formulation Compatibility & Troubleshooting
pH Stability: As an ester, 2-Hydroxyethyl nonanoate is susceptible to acid- or base-

catalyzed hydrolysis. It is highly recommended to buffer formulations containing this

ingredient to a pH range of 4.5 to 7.0. Prolonged exposure to pH > 8.0 will result in the

cleavage of the ester bond, yielding free nonanoic acid (which possesses a distinct, rancid

odor) and ethylene glycol[4].

UV Filter Solubilization: The moderate polarity of this ester makes it an exceptional solvent

for crystalline organic UV filters (e.g., Avobenzone, Oxybenzone). It can be used to replace

C12-15 Alkyl Benzoate in sunscreen formulations to achieve a lighter skin feel.

Oxidative Stability: Because the C9 chain is fully saturated (no double bonds), 2-
Hydroxyethyl nonanoate exhibits excellent oxidative stability and does not require high

doses of antioxidants (like BHT or Tocopherol) to prevent rancidity, unlike plant-derived

unsaturated oils[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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